Cas no 2167103-40-2 (2-bromobutyl 3,3,3-trifluoropropanoate)

• Product Name: 2-bromobutyl 3,3,3-trifluoropropanoate
• CAS No: 2167103-40-2
• MF: C₇H₁₀BrF₃O₂
• MW: 263.052312374115
• CID: 6217009
• PubChem ID: 165744350
• Update Time: 2025-10-19

2-bromobutyl 3,3,3-trifluoropropanoate Chemical and Physical Properties

Names and Identifiers

• 2-bromobutyl 3,3,3-trifluoropropanoate
• 2167103-40-2
• EN300-1478672

• Inchi： 1S/C7H10BrF3O2/c1-2-5(8)4-13-6(12)3-7(9,10)11/h5H,2-4H2,1H3
• InChI Key： YEVCJEYWKKDUQW-UHFFFAOYSA-N
• SMILES： BrC(COC(CC(F)(F)F)=O)CC

Computed Properties

• Exact Mass: 261.98163g/mol
• Monoisotopic Mass: 261.98163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-bromobutyl 3,3,3-trifluoropropanoate

2-Bromobutyl 3,3,3-Trifluoropropanoate: A Comprehensive Overview

2-Bromobutyl 3,3,3-Trifluoropropanoate (CAS No. 2167103-40-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a brominated butyl group with a trifluoropropanoate moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in various chemical reactions.

The trifluoropropanoate group in 2-bromobutyl 3,3,3-trifluoropropanoate introduces strong electron-withdrawing effects due to the presence of three fluorine atoms. This characteristic enhances the compound's reactivity in nucleophilic substitution reactions, particularly in SN2 mechanisms. Recent studies have highlighted its utility in the synthesis of biologically active compounds and advanced materials. For instance, researchers have employed this compound as a key intermediate in the preparation of novel fluorinated polymers with enhanced thermal stability and mechanical properties.

One of the most intriguing aspects of 2-bromobutyl 3,3,3-trifluoropropanoate is its role in cross-coupling reactions. The bromine atom at the terminal position of the butyl chain facilitates efficient coupling with various aryl or alkenyl halides under palladium-catalyzed conditions. This has led to its application in the construction of complex molecular frameworks, including those relevant to pharmaceuticals and agrochemicals. Recent advancements in catalytic systems have further optimized its reactivity, enabling higher yields and selectivity in these transformations.

In terms of synthesis, 2-bromobutyl 3,3,3-trifluoropropanoate can be prepared via several routes. A common method involves the reaction of 2-bromobutanol with trifluoroacetic anhydride in the presence of a base. This approach ensures high purity and scalability, making it suitable for industrial applications. Another emerging strategy leverages enzymatic catalysis to achieve more sustainable and environmentally friendly syntheses. These developments underscore the compound's importance in both academic and industrial settings.

The physical properties of 2-bromobutyl 3,3,3-trifluoropropanoate are also worth noting. Its melting point and boiling point are well-documented, providing critical information for its handling and storage. Additionally, its solubility profile across various solvents has been extensively studied, which is crucial for its application in solution-based reactions.

From an environmental perspective, understanding the degradation pathways of 2-bromobutyl 3,3,3-trifluoropropanoate is essential for assessing its ecological impact. Recent research has explored its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation under certain microbial activities. This knowledge is vital for ensuring responsible use and disposal practices.

In conclusion, 2-bromobutyl 3,3,3-trifluoropropanoate (CAS No. 2167103-40-2) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity continue to drive innovative research directions, solidifying its position as an important tool in modern chemical synthesis.